Cas no 1261845-01-5 (7-Aminoquinolin-6-ol)

• Product Name: 7-Aminoquinolin-6-ol
• CAS No: 1261845-01-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 4822355
• Update Time: 2026-02-27

7-Aminoquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 7-Aminoquinolin-6-ol
• 7-Amino-6-hydroxyquinoline

• Inchi： 1S/C9H8N2O/c10-7-5-8-6(4-9(7)12)2-1-3-11-8/h1-5,12H,10H2
• InChI Key： GUASJPOLLYRBSD-UHFFFAOYSA-N
• SMILES： OC1C(=CC2C(=CC=CN=2)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1

Additional information on 7-Aminoquinolin-6-ol

Comprehensive Overview of 7-Aminoquinolin-6-ol (CAS No. 1261845-01-5): Properties, Applications, and Research Insights

7-Aminoquinolin-6-ol (CAS No. 1261845-01-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative, characterized by its amino and hydroxyl functional groups, exhibits unique chemical properties that make it valuable for diverse applications. The compound's molecular structure, C9H8N2O, provides a versatile scaffold for further chemical modifications, enabling its use in drug discovery, fluorescence probes, and coordination chemistry.

Recent trends in scientific literature highlight growing interest in 7-Aminoquinolin-6-ol as a building block for photoactive materials and biomedical sensors. Researchers are particularly focused on its potential in cancer research and neurodegenerative disease studies, where its ability to interact with biological targets shows promise. The compound's fluorescence properties have also made it relevant for developing advanced imaging techniques, addressing current demands in diagnostic technologies.

From a synthetic chemistry perspective, 1261845-01-5 serves as a key intermediate in the preparation of more complex quinoline-based compounds. Its electron-rich aromatic system allows for various substitution reactions, making it valuable for creating libraries of derivatives with tailored properties. This aligns with the pharmaceutical industry's need for structure-activity relationship (SAR) studies and lead compound optimization.

The compound's stability under physiological conditions has prompted investigations into its drug delivery applications. Scientists are exploring its potential as a targeted therapy component, particularly in conjunction with nanoparticle systems. These developments respond to the growing market demand for precision medicine solutions and personalized treatment approaches.

In materials science, 7-Aminoquinolin-6-ol has shown promise in the development of organic electronic devices. Its conjugated system and ability to form coordination complexes with metals make it suitable for OLED technologies and molecular electronics. This application area has gained momentum with the increasing focus on sustainable materials and green chemistry initiatives.

Analytical characterization of CAS 1261845-01-5 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. The growing availability of high-purity samples has facilitated more extensive studies on this interesting molecule.

Recent patent literature reveals increasing intellectual property activity surrounding 7-Aminoquinolin-6-ol derivatives, particularly in the areas of therapeutic applications and specialty materials. This reflects the compound's commercial potential and the scientific community's recognition of its versatility. The development of novel synthetic routes to access this scaffold more efficiently remains an active area of investigation.

Environmental and safety studies indicate that 7-Aminoquinolin-6-ol requires standard laboratory handling precautions. Researchers emphasize proper waste management protocols when working with this compound, aligning with the broader scientific community's commitment to responsible research practices and laboratory safety standards.

The future research directions for 1261845-01-5 appear promising, with ongoing studies exploring its biological activity profiles and material science applications. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential continues to expand. The intersection of medicinal chemistry and materials innovation positions 7-Aminoquinolin-6-ol as a molecule of continuing interest in multiple scientific disciplines.